Cas no 1363381-30-9 (2-thiaspiro[3.3]heptan-6-amine)

• Product Name: 2-thiaspiro[3.3]heptan-6-amine
• CAS No: 1363381-30-9
• MF: C₆H₁₁NS
• MW: 129.2232401371
• MDL: MFCD22566239
• CID: 3164817
• PubChem ID: 72207776
• Update Time: 2025-05-24

2-thiaspiro[3.3]heptan-6-amine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-thia-spiro[3.3]heptane
• 2-thiaspiro[3.3]heptan-6-amine
• AS-34514
• DTXSID001306457
• SCHEMBL18807854
• AKOS025290162
• PB35923
• EN300-365364
• CS-0067458
• 1363381-30-9
• SB20260
• F2147-4117

• MDL： MFCD22566239
• Inchi： 1S/C6H11NS/c7-5-1-6(2-5)3-8-4-6/h5H,1-4,7H2
• InChI Key： SCTLKHGWPOINAN-UHFFFAOYSA-N
• SMILES： S1CC2(C1)CC(C2)N

Computed Properties

• Exact Mass: 129.06122053g/mol
• Monoisotopic Mass: 129.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes

Additional information on 2-thiaspiro[3.3]heptan-6-amine

Professional Introduction to 2-thiaspiro[3.3]heptan-6-amine (CAS No. 1363381-30-9)

2-thiaspiro[3.3]heptan-6-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1363381-30-9, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative features a sulfur-containing heterocycle linked to a heptane backbone, making it a promising candidate for further exploration in drug discovery and development. The compound's distinctive spirocyclic framework and amine functionality open up diverse possibilities for its interaction with biological targets, particularly in the context of modulating enzyme activity and receptor binding.

The spirocyclic structure of 2-thiaspiro[3.3]heptan-6-amine contributes to its molecular rigidity, which can be advantageous in designing ligands with high binding affinity and selectivity. Spirocyclic compounds are known for their conformational stability and reduced flexibility, properties that are highly desirable in drug candidates. This stability ensures that the compound maintains its intended conformation during binding to biological targets, thereby enhancing its efficacy. Additionally, the presence of a sulfur atom in the spirocycle introduces potential sites for hydrogen bonding and hydrophobic interactions, further facilitating its binding to proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-thiaspiro[3.3]heptan-6-amine with various biological targets with greater accuracy. These studies suggest that the compound may exhibit inhibitory activity against several key enzymes involved in metabolic pathways and signal transduction. For instance, preliminary computational analyses indicate that 2-thiaspiro[3.3]heptan-6-amine could interact with enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders.

The amine functionality at the 6-position of the spirocycle is particularly noteworthy, as it provides a versatile handle for further chemical modification. This amine group can be readily incorporated into more complex molecules through various synthetic strategies, such as amide bond formation or alkylation reactions. Such modifications can enhance the pharmacological properties of 2-thiaspiro[3.3]heptan-6-amine, including its solubility, bioavailability, and metabolic stability. Moreover, the amine group can serve as a site for post-translational modifications in biological systems, potentially leading to novel therapeutic effects.

In vitro studies have begun to explore the potential of 2-thiaspiro[3.3]heptan-6-amine as a lead compound for drug development. Initial experiments have shown promising results in terms of enzyme inhibition assays, where the compound demonstrated significant activity against certain target enzymes at submicromolar concentrations. These findings are particularly encouraging given the growing demand for small-molecule inhibitors with high potency and selectivity. Further investigation into the mechanism of action of 2-thiaspiro[3.3]heptan-6-amine is warranted to elucidate its mode of interaction with biological targets and to identify potential off-target effects.

The synthesis of 2-thiaspiro[3.3]heptan-6-amine presents an intriguing challenge due to its complex spirocyclic framework. However, recent developments in synthetic methodology have made it more feasible to access such structures using elegant one-pot reactions or sequential transformations. The use of transition metal-catalyzed reactions has been particularly valuable in constructing the spirocycle efficiently while maintaining high regioselectivity and yield. These synthetic advances not only facilitate access to 2-thiaspiro[3.3]heptan-6-amine but also provide a platform for generating analogs with modified scaffolds.

The potential applications of 2-thiaspiro[3.3]heptan-6-amine extend beyond enzyme inhibition; it may also exhibit properties relevant to drug delivery systems due to its structural features. For example, the spirocyclic core could serve as a scaffold for designing prodrugs that release active pharmaceutical ingredients under specific physiological conditions. Additionally, the compound's ability to form stable complexes with other molecules makes it a candidate for use in nanomedicine applications, such as targeted drug delivery or imaging probes.

As research continues to uncover new biological activities of 2-thiaspiro[3.3]heptan-6-amine, it is likely that this compound will play an increasingly important role in medicinal chemistry and drug development pipelines. The combination of its unique structural features, synthetic accessibility, and promising pharmacological properties positions it as a valuable tool for exploring novel therapeutic strategies across multiple disease areas.